Cas no 864937-74-6 (N-(4-tert-butyl-1,3-thiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide)

• Product Name: N-(4-tert-butyl-1,3-thiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide
• CAS No: 864937-74-6
• MF: C₁₂H₁₆N₂O₃S
• MW: 268.332041740417
• CID: 6216045
• PubChem ID: 4560518
• Update Time: 2025-08-05

N-(4-tert-butyl-1,3-thiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-tert-butyl-1,3-thiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide
• VU0494295-1
• HMS3014F19
• SR-01000011488
• SR-01000011488-1
• N-(4-(tert-butyl)thiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide
• SMR000713573
• AKOS001445502
• MLS001140153
• IFLab1_005521
• CHEMBL1559954
• N-(4-tert-butyl-1,3-thiazol-2-yl)-2,3-dihydro-1,4-dioxine-5-carboxamide
• 864937-74-6
• HMS1427K21
• IDI1_010924
• Z29952651
• F1301-0059
• DTXSID901330247

• Inchi： 1S/C12H16N2O3S/c1-12(2,3)9-7-18-11(13-9)14-10(15)8-6-16-4-5-17-8/h6-7H,4-5H2,1-3H3,(H,13,14,15)
• InChI Key： VMEJSONGAXKRKA-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=COCCO2)=O)=NC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 268.08816355g/mol
• Monoisotopic Mass: 268.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 88.7Ų

Additional information on N-(4-tert-butyl-1,3-thiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide

N-(4-tert-butyl-1,3-thiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide: A Comprehensive Overview

N-(4-tert-butyl-1,3-thiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide, also known by its CAS number 864937-74-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The molecule's structure incorporates a thiazole ring substituted with a tert-butyl group and a dioxine moiety, making it a unique candidate for various chemical and biological studies.

The thiazole ring system is a heterocyclic structure consisting of sulfur and nitrogen atoms. In this compound, the thiazole ring is further substituted with a tert-butyl group at the 4-position. This substitution pattern is known to influence the compound's stability, solubility, and bioavailability. The presence of the tert-butyl group also contributes to the molecule's lipophilicity, which is a critical factor in drug design for enhancing membrane permeability.

The dioxine moiety in this compound is a six-membered ring containing two oxygen atoms. This structure adds flexibility and potentially enhances the compound's ability to interact with biological targets. The dioxine ring is further substituted with a carboxamide group at the 2-position. Carboxamides are known for their ability to form hydrogen bonds, which can significantly influence the compound's binding affinity to protein targets.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have explored various synthetic routes to optimize its production efficiency while maintaining high purity levels. One such approach involves the use of microwave-assisted synthesis techniques, which have been shown to reduce reaction times and improve yields compared to traditional methods.

In terms of biological activity, this compound has demonstrated promising results in preliminary assays targeting various enzymes and receptors. For instance, it has shown moderate inhibitory activity against certain kinases involved in cancer progression. Additionally, studies have indicated that this compound may possess anti-inflammatory properties due to its ability to inhibit cyclooxygenase enzymes.

Another area of interest lies in the potential application of this compound as a building block for more complex molecules. Its modular structure allows for further functionalization at multiple positions on the thiazole and dioxine rings. This versatility makes it an attractive candidate for combinatorial chemistry approaches aimed at discovering novel bioactive agents.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the compound's structure and purity. These analyses have provided valuable insights into its stereochemistry and stability under different conditions.

In conclusion, N-(4-tert-butyl-1,3-thiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide (CAS No: 864937-74-) represents a fascinating example of how structural modifications can lead to compounds with diverse biological activities. Its unique combination of functional groups makes it a valuable tool for researchers in both academic and industrial settings. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of innovative chemical research.